Cas no 58093-61-1 (Benzoyl chloride, 2,3,6-trimethoxy-)

Benzoyl chloride, 2,3,6-trimethoxy- structure
58093-61-1 structure
Product Name:Benzoyl chloride, 2,3,6-trimethoxy-
CAS No:58093-61-1
MF:C10H11ClO4
MW:230.644942522049
CID:343126
PubChem ID:14528818
Update Time:2025-04-19

Benzoyl chloride, 2,3,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 2,3,6-trimethoxy-
    • 2,3,6-trimethoxybenzoyl chloride
    • 58093-61-1
    • SCHEMBL11520794
    • DTXSID80561285
    • Inchi: 1S/C10H11ClO4/c1-13-6-4-5-7(14-2)9(15-3)8(6)10(11)12/h4-5H,1-3H3
    • InChI Key: APWPWWUFIJNGGL-UHFFFAOYSA-N
    • SMILES: ClC(C1C(=CC=C(C=1OC)OC)OC)=O

Computed Properties

  • Exact Mass: 230.03463
  • Monoisotopic Mass: 230.0345865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

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